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Introduction
Camphorquinone (CQ) is a widely utilized Type II photoinitiator in the manufacturing of

ophthalmic lenses, particularly for intraocular lenses (IOLs) and contact lenses. Its primary

function is to initiate the polymerization of monomer mixtures upon exposure to visible light,

typically in the blue region of the spectrum (around 470 nm). This process, known as

photopolymerization or photocuring, allows for the precise and rapid fabrication of lenses with

desired optical and mechanical properties. The biocompatibility of CQ and its photoproducts is

a critical consideration in its application for medical devices that are in direct contact with ocular

tissues. These notes provide an overview of the application of camphorquinone in ophthalmic

lens manufacturing, including experimental protocols and key data.

Key Applications and Principles
Camphorquinone, in conjunction with a co-initiator (typically an amine), forms a photoinitiating

system. Upon absorption of light, CQ is excited to a triplet state. The excited CQ then abstracts

a hydrogen atom from the amine co-initiator, generating free radicals. These free radicals

initiate the chain polymerization of acrylic or other suitable monomers to form the cross-linked

polymer network of the ophthalmic lens.
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The choice of co-initiator and monomer composition is crucial in determining the final properties

of the lens, such as its refractive index, water content, and mechanical strength. Ethyl 4-

(dimethylamino)benzoate (EDMAB) is a commonly used co-initiator with camphorquinone.

Quantitative Data Summary
The following tables summarize key quantitative data related to the use of camphorquinone in

ophthalmic lens manufacturing, based on representative studies.

Table 1: Typical Formulation for a Hydrophobic Acrylic Ophthalmic Lens

Component Function Concentration (wt%)

2-Phenoxyethyl acrylate Monomer 60 - 80%

1,4-Butanediol diacrylate Cross-linker 1 - 5%

Camphorquinone Photoinitiator 0.1 - 1.0%

Ethyl 4-

(dimethylamino)benzoate

(EDMAB)

Co-initiator 0.5 - 2.0%

UV Absorber UV Protection 1 - 2%

Table 2: Curing Parameters and Resulting Lens Properties

Parameter Value

Light Source Blue LED

Wavelength 465-475 nm

Light Intensity 10-50 mW/cm²

Curing Time 60-300 seconds

Refractive Index (hydrated) 1.45 - 1.55

Water Content < 5% (for hydrophobic lenses)

Glass Transition Temperature (Tg) 15 - 30 °C
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Experimental Protocols
Protocol 1: Preparation of a Camphorquinone-Initiated
Ophthalmic Lens Formulation
Objective: To prepare a photopolymerizable mixture for the fabrication of an ophthalmic lens.

Materials:

2-Phenoxyethyl acrylate (monomer)

1,4-Butanediol diacrylate (cross-linker)

Camphorquinone (photoinitiator)

Ethyl 4-(dimethylamino)benzoate (EDMAB) (co-initiator)

UV Absorber (e.g., 2-(2'-hydroxy-5'-methacrylyloxyethylphenyl)-2H-benzotriazole)

Amber glass vial

Magnetic stirrer and stir bar

Analytical balance

Procedure:

In a clean, dry amber glass vial, weigh the required amount of 2-phenoxyethyl acrylate.

Add the 1,4-butanediol diacrylate to the vial.

Add the camphorquinone and ethyl 4-(dimethylamino)benzoate to the monomer mixture.

Add the UV absorber to the mixture.

Place a magnetic stir bar in the vial and cap it tightly.

Stir the mixture at room temperature in the dark until all components are completely

dissolved and the solution is homogeneous. This may take several hours.
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Store the formulation in the dark at 4°C until use.

Protocol 2: Photopolymerization and Curing of the
Ophthalmic Lens
Objective: To fabricate a lens from the prepared formulation using photopolymerization.

Materials:

Prepared ophthalmic lens formulation

Lens mold (e.g., polypropylene molds)

Blue light source (e.g., LED array with a peak wavelength of 470 nm)

Radiometer

Nitrogen-purged glove box (optional, to reduce oxygen inhibition)

Procedure:

Calibrate the light source to the desired intensity (e.g., 20 mW/cm²) using a radiometer.

If using a nitrogen-purged glove box, ensure the oxygen level is below 100 ppm.

Carefully fill the lens mold with the prepared formulation, avoiding the introduction of air

bubbles.

Place the filled mold under the blue light source.

Expose the mold to the light for the predetermined curing time (e.g., 120 seconds).

After curing, carefully open the mold to retrieve the polymerized lens.

Protocol 3: Post-Curing Extraction of Unreacted
Components
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Objective: To remove any unreacted monomers, photoinitiator, and other small molecules from

the cured lens.

Materials:

Cured ophthalmic lens

Extraction solvent (e.g., a mixture of isopropanol and water, or acetone)

Soxhlet extraction apparatus or an ultrasonic bath

Drying oven

Procedure:

Place the cured lens in the thimble of a Soxhlet extraction apparatus.

Fill the flask with the appropriate extraction solvent.

Perform the extraction for a sufficient duration (e.g., 8-24 hours) to ensure complete removal

of leachable substances.

Alternatively, place the lens in a beaker with the extraction solvent and sonicate in an

ultrasonic bath for several hours, replacing the solvent periodically.

After extraction, carefully remove the lens and dry it in a vacuum oven at a moderate

temperature (e.g., 60°C) until a constant weight is achieved.
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Caption: Experimental workflow for ophthalmic lens manufacturing.
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Caption: Photoinitiation pathway of Camphorquinone.

Safety and Biocompatibility Considerations
Leachables and Extractables: It is crucial to perform thorough extraction studies to ensure

that residual camphorquinone, co-initiator, and any photoproducts are removed from the

final lens. The presence of these substances can lead to cytotoxicity and inflammatory

responses in the eye.

Cytotoxicity: In vitro cytotoxicity assays (e.g., using corneal epithelial cells or fibroblasts)

should be conducted on the final, extracted lens material to confirm its biocompatibility.
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Phototoxicity: While camphorquinone is activated by blue light, its potential for phototoxicity

in the ocular environment should be considered. The concentration of residual CQ should be

minimized to mitigate any risks.

Regulatory Approval: All materials and processes used in the manufacturing of ophthalmic

lenses must comply with regulatory standards, such as those set by the FDA (Food and Drug

Administration) and ISO (International Organization for Standardization).

This document provides a foundational understanding of the application of camphorquinone
in ophthalmic lens manufacturing. Researchers are encouraged to consult the primary scientific

literature for more detailed information and to adapt these protocols to their specific materials

and experimental setups.

To cite this document: BenchChem. [Application of Camphorquinone in Ophthalmic Lens
Manufacturing: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1214180#application-of-
camphorquinone-in-ophthalmic-lens-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://www.benchchem.com/product/b1214180?utm_src=pdf-body
https://www.benchchem.com/product/b1214180#application-of-camphorquinone-in-ophthalmic-lens-manufacturing
https://www.benchchem.com/product/b1214180#application-of-camphorquinone-in-ophthalmic-lens-manufacturing
https://www.benchchem.com/product/b1214180#application-of-camphorquinone-in-ophthalmic-lens-manufacturing
https://www.benchchem.com/product/b1214180#application-of-camphorquinone-in-ophthalmic-lens-manufacturing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214180?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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